The preparation of oxytetrachlorides of molybdenum, rhenium, and tungsten by the reaction of sulphuryl chloride with the metals
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000091
Abstract
Most metals are converted into chlorides by reaction with sulphuryl chloride, but the reaction with molybdenum, rhenium, and tungsten provides a convenient preparation of the pure oxytetrachlorides of these metals.
Recommended Literature
- [1] Crystal structure, magnetic susceptibility and electrical conductivity of EuAuGe: a new ordered version of the CeCu2-type structure
- [2] Investigating the tribological performance of nanosized MoS2 on graphene dispersion in perfluoropolyether under high vacuum†
- [3] Phosphine ligand-coated Cu nanoparticle-catalyzed selective semihydrogenation of alkynes: electronic or hindrance effects of the ligand?†
- [4] A method for obtaining weighed micro samples of moisture- or oxygen-sensitive compounds
- [5] Ship-in-a-bottle synthesis of 2,4,6-triphenylthiapyrylium cations encapsulated in zeolites Y and beta: a novel robust photocatalyst
- [6] In situhydrothermal synthesis of tetrazole coordination polymers with interesting physical properties
- [7] New metal–ligand vibrational correlations for RhI, PdII, and PtII complexes
- [8] Tetracarbonyliridium hydride
- [9] Macrocyclic trichothecenes
- [10] Hydrobromic acid-catalyzed Friedel–Crafts type reactions of naphthols†
Journal Nameļ¼Journal of the Chemical Society A: Inorganic, Physical, Theoretical
Research Products
-
4-oxopiperidine-3-carbonitrile
CAS no.: 19166-75-7
-
CAS no.: 113305-56-9